Cas no 1199-59-3 (4-(Dimethylamino)-2-methylbenzaldehyde)

4-(Dimethylamino)-2-methylbenzaldehyde Properties

Names and Identifiers

• Benzaldehyde,4-(dimethylamino)-2-methyl-
• 4-(Dimethylamino)-2-methylbenzaldehyde
• 4-DIMETHYLAMINO-O-TOLUALDEHYDE
• A804400
• Z959352824
• 4-(Dimethylamino)-2-methylbenzaldehyde #
• NSC 156548
• MFCD00043519
• Benzaldehyde, 4-(dimethylamino)-2-methyl-
• EINECS 214-846-5
• CS-17280
• DTXSID20152616
• FT-0618349
• NS00023895
• 4-(dimethylamino)-2-methyl-benzaldehyde
• SCHEMBL143348
• XZWMCPUAUNHGPF-UHFFFAOYSA-N
• 4-dimethylamino-2-methylbenzaldehyde
• EN300-253274
• NSC156548
• NSC-156548
• AKOS005171552
• AM20020281
• 1199-59-3
• CS-M3674
• STK499910
• 4-Dimethylamino-o-tolualdehyde
• DB-041514
• ALBB-005278
• +Expand

• MDL： MFCD00043519
• InChIKey： XZWMCPUAUNHGPF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO/c1-8-6-10(11(2)3)5-4-9(8)7-12/h4-7H,1-3H3
• SMILES： CC1=CC(=CC=C1C=O)N(C)C

Computed Properties

• Exact Mass: 163.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.1
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• LogP: 1.87350
• PSA: 20.31000
• Refractive Index: 1.586
• Boiling Point: 292.7°C at 760 mmHg
• Melting Point: 64-66°C
• Flash Point: 113.1°C
• Density: 1.05

4-(Dimethylamino)-2-methylbenzaldehyde Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

4-(Dimethylamino)-2-methylbenzaldehyde Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%